Cas no 60713-54-4 (1-Naphthalenecarboxylic acid, 2-(chlorosulfonyl)-, methyl ester)
60713-54-4 structure
Product Name:1-Naphthalenecarboxylic acid, 2-(chlorosulfonyl)-, methyl ester
CAS No:60713-54-4
MF:C12H9ClO4S
MW:284.715461492538
CID:1621827
PubChem ID:21321991
Update Time:2025-04-21
1-Naphthalenecarboxylic acid, 2-(chlorosulfonyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenecarboxylic acid, 2-(chlorosulfonyl)-, methyl ester
- 60713-54-4
- methyl 2-chlorosulfonylnaphthalene-1-carboxylate
- SCHEMBL11505932
- methyl2-(chlorosulfonyl)naphthalene-1-carboxylate
- EN300-7440578
- methyl 2-(chlorosulfonyl)naphthalene-1-carboxylate
-
- Inchi: 1S/C12H9ClO4S/c1-17-12(14)11-9-5-3-2-4-8(9)6-7-10(11)18(13,15)16/h2-7H,1H3
- InChI Key: UVDCQQQGPORSQT-UHFFFAOYSA-N
- SMILES: ClS(C1=CC=C2C=CC=CC2=C1C(=O)OC)(=O)=O
Computed Properties
- Exact Mass: 283.99107
- Monoisotopic Mass: 283.9910076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 68.8Ų
Experimental Properties
- PSA: 60.44
1-Naphthalenecarboxylic acid, 2-(chlorosulfonyl)-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P028J8Q-50mg |
methyl2-(chlorosulfonyl)naphthalene-1-carboxylate |
60713-54-4 | 95% | 50mg |
$487.00 | 2024-04-22 | |
| 1PlusChem | 1P028J8Q-100mg |
methyl2-(chlorosulfonyl)naphthalene-1-carboxylate |
60713-54-4 | 95% | 100mg |
$699.00 | 2024-04-22 | |
| 1PlusChem | 1P028J8Q-250mg |
methyl2-(chlorosulfonyl)naphthalene-1-carboxylate |
60713-54-4 | 95% | 250mg |
$971.00 | 2024-04-22 | |
| 1PlusChem | 1P028J8Q-500mg |
methyl2-(chlorosulfonyl)naphthalene-1-carboxylate |
60713-54-4 | 95% | 500mg |
$1494.00 | 2024-04-22 | |
| 1PlusChem | 1P028J8Q-1g |
methyl2-(chlorosulfonyl)naphthalene-1-carboxylate |
60713-54-4 | 95% | 1g |
$1898.00 | 2024-04-22 | |
| 1PlusChem | 1P028J8Q-2.5g |
methyl2-(chlorosulfonyl)naphthalene-1-carboxylate |
60713-54-4 | 95% | 2.5g |
$3662.00 | 2024-04-22 | |
| 1PlusChem | 1P028J8Q-5g |
methyl2-(chlorosulfonyl)naphthalene-1-carboxylate |
60713-54-4 | 95% | 5g |
$5388.00 | 2024-04-22 | |
| 1PlusChem | 1P028J8Q-10g |
methyl2-(chlorosulfonyl)naphthalene-1-carboxylate |
60713-54-4 | 95% | 10g |
$7960.00 | 2024-04-22 | |
| Aaron | AR028JH2-50mg |
methyl2-(chlorosulfonyl)naphthalene-1-carboxylate |
60713-54-4 | 95% | 50mg |
$498.00 | 2023-12-15 | |
| Aaron | AR028JH2-100mg |
methyl2-(chlorosulfonyl)naphthalene-1-carboxylate |
60713-54-4 | 95% | 100mg |
$734.00 | 2023-12-15 |
1-Naphthalenecarboxylic acid, 2-(chlorosulfonyl)-, methyl ester Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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